3-(azepan-1-ylsulfonyl)-4-chloro-N-(pyrazin-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-(azepan-1-ylsulfonyl)-4-chloro-N-(pyrazin-2-yl)benzamide is defined by its molecular formula, C17H19ClN4O3S. This indicates that the compound contains 17 carbon atoms, 19 hydrogen atoms, one chlorine atom, four nitrogen atoms, three oxygen atoms, and one sulfur atom.Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. Given its complex structure, it’s likely that it can participate in a variety of chemical reactions, depending on the conditions and reagents present.Scientific Research Applications
Organic Synthesis and Catalysis
One area of application involves the use of sulfonamide groups in facilitating ring-forming cascades to produce novel classes of compounds. For instance, the synthesis of [1,4]oxazepine-based primary sulfonamides through reactions involving 4-chloro-3-nitrobenzenesulfonamide showcases the role of sulfonamide functionality in enabling [1,4]oxazepine ring construction. These compounds have shown strong inhibition of therapeutically relevant human carbonic anhydrases, highlighting their potential in drug discovery (Sapegin et al., 2018).
Heterogeneous Catalysis
The development of heterogeneous catalysts for the synthesis of complex organic molecules is another significant application. For example, silica-supported ionic liquid catalysts have been employed for the efficient synthesis of benzo[b]pyran derivatives, demonstrating the versatility of sulfonamide derivatives in catalysis (Hasaninejad et al., 2013).
Antimicrobial and Antifungal Activities
Sulfonamide derivatives have been evaluated for their antimicrobial and antifungal activities. Research has shown that specific chlorinated N-phenylpyrazine-2-carboxamides possess significant activity against Mycobacterium tuberculosis and various fungal strains. These studies highlight the potential of these compounds in the development of new antimicrobial and antifungal agents (Doležal et al., 2010).
Material Science and Photovoltaic Applications
In material science, the study of cocrystals involving pyrazinamide with hydroxybenzoic acids has provided insights into their potential applications in photovoltaic systems. Computational simulations and experiments have suggested that these cocrystals might exhibit inhibitory activity against mycobacterium tuberculosis and could be formulated as new anti-TB drugs. Additionally, their light harvesting efficiency indicates potential use in energy conversion systems (Al‐Otaibi et al., 2020).
Mechanism of Action
The mechanism of action of 3-(azepan-1-ylsulfonyl)-4-chloro-N-(pyrazin-2-yl)benzamide is not specified in the search results. As a research compound, its mechanism of action would likely depend on the specific context in which it is used.
Safety and Hazards
Properties
IUPAC Name |
3-(azepan-1-ylsulfonyl)-4-chloro-N-pyrazin-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O3S/c18-14-6-5-13(17(23)21-16-12-19-7-8-20-16)11-15(14)26(24,25)22-9-3-1-2-4-10-22/h5-8,11-12H,1-4,9-10H2,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVRGGFKNWXQAKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=NC=CN=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.